Cas no 847416-99-3 (tert-butyl N-(3-oxocyclopentyl)carbamate)

Tert-butyl N-(3-oxocyclopentyl)carbamate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals and fine chemicals. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective reactions at other functional sites. The 3-oxocyclopentyl moiety provides a reactive ketone for further derivatization, enabling the construction of complex cyclic structures. This compound is commonly employed in peptide synthesis and medicinal chemistry due to its compatibility with a wide range of reaction conditions. Its high purity and well-defined reactivity make it a reliable choice for researchers developing novel bioactive molecules or exploring new synthetic pathways.
tert-butyl N-(3-oxocyclopentyl)carbamate structure
847416-99-3 structure
Product Name:tert-butyl N-(3-oxocyclopentyl)carbamate
CAS No:847416-99-3
MF:C10H17NO3
MW:199.246883153915
MDL:MFCD09751875
CID:989625
PubChem ID:53427213
Update Time:2025-10-29

tert-butyl N-(3-oxocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3-oxocyclopentyl)carbamate
    • 1-(Boc-amino)-3-oxocyclopentane
    • INDEX NAME NOT YET ASSIGNED
    • tert-butyl 3-oxocyclopentylcarbamate
    • tert-butyl N-(3-oxocyclopentyl)carbamate
    • 3-(BOC-AMINO)CYCLOPENTANONE
    • Carbamic acid, (3-oxocyclopentyl)-, 1,1-dimethylethyl ester
    • (3-OXO-CYCLOPENTYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • 3-(Boc-amino)cyclopentan-1-one
    • CLOXAWYNXXEWBT-UHFFFAOYSA-N
    • 3-N-BOC-AMINOCYCLOPENTANONE
    • BCP22363
    • tert-butyl(3-oxocyclopentyl)carbamate
    • tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate
    • 3-Methylphenylaceticacid
    • 1,1-Dimethylethyl N-(3-oxocyclopentyl)carbamate (ACI)
    • Carbamic acid, (3-oxocyclopentyl)-, 1,1-dimethylethyl ester (9CI)
    • 1,1-Dimethylethyl (3-oxocyclopentyl)carbamate
    • MFCD18089809
    • CS-W004951
    • DS-16811
    • (3-Oxo-cyclopentyl)-carbamic acid tert-butyl ester, AldrichCPR
    • SCHEMBL720530
    • DTXSID90699482
    • SY111850
    • 847416-99-3
    • SY017241
    • (S)-N-Boc-3-amino-cyclopentanone
    • SY097850
    • MFCD09751875
    • MFCD18835640
    • PB18261
    • EN300-98970
    • PB22919
    • (R)-N-Boc-3-amino-cyclopentanone
    • AKOS006326261
    • PB31383
    • MDL: MFCD09751875
    • Inchi: 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7H,4-6H2,1-3H3,(H,11,13)
    • InChI Key: CLOXAWYNXXEWBT-UHFFFAOYSA-N
    • SMILES: O=C(NC1CCC(=O)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 199.121
  • Monoisotopic Mass: 199.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.4

tert-butyl N-(3-oxocyclopentyl)carbamate Security Information

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tert-butyl N-(3-oxocyclopentyl)carbamate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  Triethylamine ,  Azidotrimethylsilane Solvents: Dichloromethane ;  rt
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
1.3 -
Reference
Synthesis of 5-(3,4-dichlorophenyl)-4-[(methyloxy)methyl]-2-azabicyclo[3.2.1]octane derivatives as constrained aryl-piperidines with activity as triple re-uptake inhibitors
Profeta, Roberto; Klein, Jens; Spada, Simone; Ferroni, Francesco; Paio, Alfredo; et al, Tetrahedron Letters, 2010, 51(42), 5521-5524

Production Method 2

Reaction Conditions
1.1 Catalysts: Chloro[(1,2,5,6-η)-1,5-cyclooctadiene][(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-c… Solvents: Diethylamine ;  42 h, rt → 313 K
Reference
tert-Butyl (3-oxocyclopentyl)carbamate
Lough, Alan J.; Tait, Katrina; Tam, William, IUCrData, 2017, 2(10),

tert-butyl N-(3-oxocyclopentyl)carbamate Raw materials

tert-butyl N-(3-oxocyclopentyl)carbamate Preparation Products

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